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Compound of Interest

Compound Name: AS1949490

Cat. No.: B605608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AS1949490 is a potent and selective inhibitor of the SH2 domain-containing inositol 5'-

phosphatase 2 (SHIP2), a key negative regulator of the phosphoinositide 3-kinase (PI3K)/Akt

signaling pathway. By inhibiting SHIP2, AS1949490 leads to an increase in phosphatidylinositol

(3,4,5)-trisphosphate (PIP3) levels, resulting in the activation of Akt and downstream signaling

cascades. This modulation of the PI3K/Akt pathway makes AS1949490 a valuable tool for

research in areas such as diabetes, oncology, and neurobiology.

These application notes provide a detailed protocol for the preparation of AS1949490 stock

solutions using dimethyl sulfoxide (DMSO), a common solvent for nonpolar compounds in

biological research. Adherence to this protocol will ensure the accurate and reproducible

preparation of AS1949490 for in vitro and in vivo studies.

Data Presentation
A summary of the key quantitative data for AS1949490 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 371.88 g/mol [1][2]

Solubility in DMSO
49 - 74 mg/mL (approximately

132 - 199 mM)
[3]

Appearance Crystalline solid

Storage (Powder) -20°C for up to 3 years [2]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Experimental Protocols
Materials

AS1949490 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol 1: Preparation of a 10 mM AS1949490 Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of AS1949490 in

DMSO.

Calculation of Required Mass:

To prepare a 10 mM solution, the required mass of AS1949490 is calculated using the

following formula:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/as1949490.html
https://file.medchemexpress.com/batch_PDF/HY-18686/AS1949490-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/as1949490.html
https://file.medchemexpress.com/batch_PDF/HY-18686/AS1949490-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/as1949490.html
https://www.benchchem.com/product/b605608?utm_src=pdf-body
https://www.benchchem.com/product/b605608?utm_src=pdf-body
https://www.benchchem.com/product/b605608?utm_src=pdf-body
https://www.benchchem.com/product/b605608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 371.88 g/mol = 3.7188 mg

Weighing the Compound:

Carefully weigh out approximately 3.72 mg of AS1949490 powder using a calibrated

analytical balance.

Transfer the powder to a sterile microcentrifuge tube.

Dissolution in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AS1949490
powder.

Cap the tube tightly and vortex thoroughly for 2-5 minutes until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid

dissolution if necessary. Visually inspect the solution to ensure it is clear and free of any

particulate matter.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution needs to be further diluted

in an appropriate aqueous buffer or cell culture medium to the desired final concentration.

Determine Final Concentration:

Decide on the final working concentration of AS1949490 required for your experiment.

Serial Dilution (Recommended):
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It is best practice to perform serial dilutions of the DMSO stock solution in DMSO first to

lower the concentration before adding it to the final aqueous medium. This helps to

prevent precipitation of the compound.

Final Dilution in Aqueous Medium:

Add the diluted AS1949490/DMSO solution to the cell culture medium or buffer.

The final concentration of DMSO in the assay should be kept to a minimum, typically

below 0.5%, to avoid solvent-induced toxicity. Always include a vehicle control (medium

with the same final concentration of DMSO) in your experiments.

Safety Precautions
Handle AS1949490 and DMSO in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.[1]

Visualizations
Experimental Workflow
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Preparation of AS1949490 Stock Solution

1. Calculate Mass of AS1949490

2. Weigh AS1949490 Powder

3. Add Anhydrous DMSO

4. Vortex/Sonicate to Dissolve

5. Aliquot for Storage

6. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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